N-(4-carbamoylphenyl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(4-carbamoylphenyl)-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C19H18N4O3S/c1-26-14-6-7-15-16(8-14)27-19(22-15)23-9-12(10-23)18(25)21-13-4-2-11(3-5-13)17(20)24/h2-8,12H,9-10H2,1H3,(H2,20,24)(H,21,25)
• InChI Key: AEBFTYDENCYXHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CC(C3)C(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C19H18N4O3S
• Molecular Weight: 382.4 g/mol

Description

N-(4-carbamoylphenyl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide, also known as CTX-0294885, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of azetidine carboxamides and has shown promising results in various preclinical studies.

Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds : Research involving the synthesis of novel compounds derived from benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, showing anti-inflammatory and analgesic properties, suggests a methodology that could be applied to N-(4-carbamoylphenyl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide for exploring its potential biological activities (Abu‐Hashem et al., 2020).

• Cytotoxic and Antimicrobial Activities : Studies on the synthesis, characterization, and evaluation of cytotoxicity of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, as well as antimicrobial acyclic and heterocyclic dyes based on benzothiazole systems, underscore the potential of structurally complex compounds for therapeutic applications. These approaches could be relevant for assessing the antimicrobial and cytotoxic potential of N-(4-carbamoylphenyl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide (Hassan et al., 2014); (Shams et al., 2011).

• Antidiabetic and Diuretic Activities : The exploration of novel dihydropyrimidine derivatives for antidiabetic screening and biphenyl benzothiazole-2-carboxamide derivatives for in vivo diuretic activity reveals the potential of incorporating the benzothiazole motif and related structures in drug design for metabolic and renal disorders. These findings suggest potential research directions for evaluating the effects of N-(4-carbamoylphenyl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide in similar contexts (Lalpara et al., 2021); (Yar & Ansari, 2009).